Cas no 905761-51-5 (2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide)

• Product Name: 2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide
• CAS No: 905761-51-5
• MF: C₁₈H₁₉N₅O₃S
• MW: 385.440161943436
• CID: 5493834
• PubChem ID: 7590642
• Update Time: 2025-08-04

2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS016361185
• 2-((4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide
• 2-[[4-amino-5-(3,4-dimethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
• 905761-51-5
• 2-{[4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide
• VU0492114-1
• F2715-0254
• STL452408
• 2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide

• Inchi： 1S/C18H19N5O3S/c1-25-14-9-8-12(10-15(14)26-2)17-21-22-18(23(17)19)27-11-16(24)20-13-6-4-3-5-7-13/h3-10H,11,19H2,1-2H3,(H,20,24)
• InChI Key： UWTLRSZAQJFHGS-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1)=O)C1=NN=C(C2C=CC(=C(C=2)OC)OC)N1N

Computed Properties

• Exact Mass: 385.12086066g/mol
• Monoisotopic Mass: 385.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 130Ų

Additional information on 2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide

Professional Introduction to Compound with CAS No. 905761-51-5 and Product Name: 2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide

The compound in question, identified by the CAS number 905761-51-5, is a sophisticated organic molecule with a rich structural framework. Its product name, 2-{4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide, underscores its intricate chemical composition, which includes multiple functional groups that contribute to its unique reactivity and potential biological activity. This introduction aims to provide a comprehensive overview of the compound's structure, properties, and emerging applications in the field of pharmaceutical chemistry.

At the core of this compound's identity is its triazole moiety, a heterocyclic ring system known for its broad spectrum of biological interactions. The presence of 4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl as a substituent introduces both electron-donating and electron-withdrawing effects, which can modulate the compound's pharmacokinetic behavior. This structural feature is particularly intriguing in the context of drug design, as it allows for fine-tuning of interactions with biological targets.

The N-phenylacetamide portion of the molecule adds another layer of complexity. Phenylacetamide derivatives are well-documented for their role in various pharmacological applications, including analgesics and anti-inflammatory agents. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and interactions. Studies have shown that the triazol-3-ylsulfanyl group can serve as a scaffold for designing molecules with enhanced binding affinity to specific protein targets. This has significant implications for the development of novel therapeutic agents targeting diseases such as cancer and infectious disorders. The dimethoxyphenyl substituent further enhances the compound's potential by introducing hydrophobic interactions and electronic modulation.

In vitro studies have begun to uncover the biological potential of this compound. Initial assays suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in pathogenic processes. The amino group at the 4-position of the triazole ring is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, thereby increasing binding affinity. These findings align with broader trends in drug discovery where multi-target interaction is increasingly recognized as a key strategy for developing effective therapeutics.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves careful regioselective functionalization and protection-deprotection strategies to achieve the desired architecture. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. This has opened new avenues for exploring structure-activity relationships (SAR) and optimizing lead compounds for clinical development.

As research continues to evolve, the integration of machine learning and artificial intelligence into drug discovery pipelines has accelerated the identification of promising candidates. Predictive models can now analyze large datasets to identify structural features that correlate with biological activity. This approach has been instrumental in refining the design of molecules like this one, ensuring that they are optimized for both potency and selectivity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it an attractive candidate for use in agrochemicals and material science. For instance, derivatives of phenylacetamide have been explored for their herbicidal and fungicidal properties. Similarly, triazole-based compounds are known for their stability and reactivity under various conditions, making them valuable in industrial applications.

Ethical considerations are paramount in all stages of drug development. Ensuring that research is conducted responsibly and transparently is essential for building trust within the scientific community and among patients who may benefit from these advancements. Collaborative efforts between academia and industry are crucial for translating laboratory discoveries into tangible therapeutic benefits.

The future direction of research on this compound will likely involve exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will provide insights into its therapeutic potential and guide further optimization efforts. Additionally, preclinical studies will be necessary to assess its safety profile and pharmacokinetic properties before human trials can be initiated.

In conclusion, the compound identified by CAS No. 905761-51-5 represents a fascinating example of how intricate molecular design can lead to novel therapeutic agents. Its structural features, combined with emerging data on its biological activity, make it a compelling subject for further investigation. As research progresses, we can anticipate new insights into its potential applications across multiple domains of science and medicine.